Cas no 1187932-41-7 (3(R)-aminomethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 3(R)-aminomethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1187932-41-7
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD11506134
• CID: 2182435
• PubChem ID: 29921439
• Update Time: 2025-06-29

3(R)-aminomethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3(R)-aminomethyl-1,2,3,4-tetrahydroisoquinoline
• 1-[(3R)-1,2,3,4-Tetrahydro-3-isoquinolinyl]methanamine
• [(3R)-1,2,3,4-tetrahydroisoquinolin-3-yl]methanamine
• MFCD11506134
• (3R)-1,2,3,4-Tetrahydro-3-isoquinolinemethanamine
• 1-[(3R)-1,2,3,4-TETRAHYDROISOQUINOLIN-3-YL]METHANAMINE
• 1187932-41-7
• (R)-(1,2,3,4-tetrahydroisoquinolin-3-yl)methanamine
• DTXSID701234287
• SCHEMBL8227535
• DB-261863
• (3S)-1,2,3,4-Tetrahydro-3-isoquinolinemethanamine

• MDL： MFCD11506134
• Inchi： 1S/C10H14N2/c11-6-10-5-8-3-1-2-4-9(8)7-12-10/h1-4,10,12H,5-7,11H2/t10-/m1/s1
• InChI Key： QQDYNQIMTRERLH-SNVBAGLBSA-N
• SMILES： N1CC2C=CC=CC=2C[C@@H]1CN

Computed Properties

• Exact Mass: 162.115698455Da
• Monoisotopic Mass: 162.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.1Ų

Additional information on 3(R)-aminomethyl-1,2,3,4-tetrahydroisoquinoline

3(R)-Aminomethyl-1,2,3,4-Tetrahydroisoquinoline (CAS No. 1187932-41-7): A Comprehensive Overview

3(R)-Aminomethyl-1,2,3,4-tetrahydroisoquinoline, also identified by its CAS registry number 1187932-41-7, is a biologically active compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinolines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development. The structure of 3(R)-aminomethyl-1,2,3,4-tetrahydroisoquinoline features a tetrahydroisoquinoline backbone with an amino methyl group at the 3-position in the R configuration. This stereochemistry is critical for its biological activity and selectivity.

The synthesis of 3(R)-aminomethyl-1,2,3,4-tetrahydroisoquinoline involves advanced organic chemistry techniques. Recent studies have explored various methodologies to optimize its synthesis, including enantioselective catalytic processes and asymmetric induction strategies. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for pharmacological evaluations.

From a pharmacological perspective, 3(R)-aminomethyl-1,2,3,4-tetrahydroisoquinoline has demonstrated promising activity in preclinical models. Research published in leading journals highlights its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. For instance, studies have shown that this compound can interact with specific receptors associated with Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) has further underscored its potential as a therapeutic agent for central nervous system (CNS) disorders.

Moreover, recent investigations into the metabolic stability and bioavailability of CAS No. 1187932-41-7 have provided valuable insights into its pharmacokinetic profile. These studies reveal that the compound exhibits moderate stability in vitro and shows potential for oral administration. However, further research is required to fully understand its pharmacokinetics in vivo and to assess its safety profile.

The structural versatility of 3(R)-aminomethyl-1,2,3,4-tetrahydroisoquinoline also makes it an attractive scaffold for medicinal chemists seeking to develop novel drug candidates. By modifying substituents on the isoquinoline ring or altering the amino methyl group's properties (e.g., functionalization), researchers can explore a wide array of biological activities. For example, recent efforts have focused on creating analogs with enhanced affinity for specific G-protein coupled receptors (GPCRs), which could lead to new treatments for conditions such as chronic pain or inflammation.

In addition to its therapeutic potential, CAS No. 1187932-41-7 has also been utilized as a tool compound in biochemical assays to study receptor-ligand interactions. Its use in high-throughput screening (HTS) campaigns has facilitated the identification of novel targets and mechanisms of action within complex cellular systems.

From an environmental standpoint, there is growing interest in understanding the ecological impact of compounds like 3(R)-aminomethyl-1,tetrahydroisoquinoline. Recent studies have assessed its biodegradability under various conditions and evaluated its potential toxicity to aquatic organisms. These findings are crucial for ensuring that any future commercial applications align with sustainability goals and regulatory requirements.

In conclusion, CAS No. 1187932-41-7, or 3(R)-aminomethyl- tetrahydroisoquinoline, represents a compelling molecule with diverse applications across multiple scientific domains. Its unique chemical properties and promising biological activity position it as a valuable asset in drug discovery pipelines and beyond.